1-Ethyl-4-(4-nitrobenzyl)piperazine
Cat. No. B1584367
Key on ui cas rn:
414880-35-6
M. Wt: 249.31 g/mol
InChI Key: LEJUIMZPXQQQPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[N:3]1[CH2:4][CH2:5][N:6]([CH2:9][c:10]2[cH:11][cH:12][c:13]([N+:16]([O-:17])=[O:18])[cH:14][cH:15]2)[CH2:7][CH2:8]1.[CH3:19][OH:20]>>[CH2:1]([CH3:2])[N:3]1[CH2:4][CH2:5][N:6]([CH2:9][c:10]2[cH:11][cH:12][c:13]([NH2:16])[cH:14][cH:15]2)[CH2:7][CH2:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN1CCN(Cc2ccc([N+](=O)[O-])cc2)CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCN1CCN(Cc2ccc(N)cc2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
